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Compound of Interest

Compound Name: EN884

Cat. No.: B6991221

These application notes provide a detailed overview and experimental protocols for the
chemoproteomic profiling of EN884, a covalent recruiter of the SKP1 adaptor protein. The
described workflow is essential for researchers and scientists in drug development focused on
targeted protein degradation.

Introduction to EN884 and Chemoproteomics

EN884 is a cysteine-reactive covalent ligand that targets the SKP1 adapter protein, a core
component of the SKP1-CUL1-F-box (SCF) E3 ubiquitin ligase complex.[1] By covalently
modifying cysteine 160 (C160) on SKP1, EN884 can be incorporated into Proteolysis Targeting
Chimeras (PROTACS) to induce the degradation of specific target proteins.[1]
Chemoproteomics, particularly activity-based protein profiling (ABPP), is a powerful
methodology to identify the cellular targets and assess the selectivity of covalent compounds
like EN884.[2] This is crucial for understanding both on-target engagement and potential off-
target effects, which are critical for the development of selective therapeutics.[3]

Chemoproteomics Workflow for EN884 Profiling

The general workflow for identifying the cellular targets of EN884 involves treating live cells or
cell lysates with an alkyne-tagged version of the EN884 probe. This is followed by cell lysis,
conjugation to a reporter tag (e.g., biotin-azide) via click chemistry, enrichment of probe-labeled
proteins, and subsequent identification and quantification by mass spectrometry.
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Chemoproteomics Workflow for EN884 Target Profiling
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Caption: A generalized workflow for EN884 target identification using chemoproteomics.

EN884 in the SCF E3 Ligase Signaling Pathway

EN884 targets SKP1, a crucial adaptor protein in the SCF E3 ubiquitin ligase complex. This
complex mediates the ubiquitination of substrate proteins, marking them for proteasomal
degradation. By recruiting SKP1, EN884-based PROTACSs can hijack this cellular machinery to
degrade specific proteins of interest.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b6991221?utm_src=pdf-body-img
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6991221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Role of EN884 in the SCF E3 Ligase Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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